Nickel-58

• IUPAC Name: nickel-58
• InChI: InChI=1S/Ni/i1-1
• InChI Key: PXHVJJICTQNCMI-BJUDXGSMSA-N
• Canonical SMILES: [Ni]
• Isomeric SMILES: [58Ni]
• Molecular Formula: Ni
• DSSTOX Substance ID: DTXSID80930619
• Molecular Weight: 57.935342 g/mol
• CAS No.: 13981-79-8

Description

Nickel-58 is a stable isotope of the element nickel, which has an atomic number of 28. This isotope is characterized by having 30 neutrons and 28 protons in its nucleus, giving it a mass number of 58. This compound is the most abundant isotope of nickel, making up approximately 68.077% of natural nickel . It is non-radioactive and has significant applications in various scientific fields due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel-58 can be isolated through various methods, including the reduction of nickel salts. One common method involves the precipitation of metallic nickel by treating a solution of a nickel salt with an excess of zinc. The precipitated nickel is then activated by digesting it with either an acid, such as acetic acid, or a base, such as sodium hydroxide .

Industrial Production Methods: Industrially, nickel is predominantly obtained from two types of ore deposits: laterites and sulfides. The extraction and purification processes involve complex steps such as roasting, smelting, and refining to produce high-purity nickel . This compound, being a stable isotope, is naturally abundant and does not require special enrichment processes.

Types of Reactions:

Oxidation: this compound can react with oxygen to form nickel(II) oxide (NiO). This reaction occurs at elevated temperatures. [ 2 \text{Ni} + \text{O}_2 \rightarrow 2 \text{NiO} ]

Reduction: Nickel(II) oxide can be reduced back to metallic nickel using hydrogen gas. [ \text{NiO} + \text{H}_2 \rightarrow \text{Ni} + \text{H}_2\text{O} ]

Substitution: this compound can undergo substitution reactions with halogens to form nickel halides, such as nickel(II) chloride (NiCl_2). [ \text{Ni} + \text{Cl}_2 \rightarrow \text{NiCl}_2 ]

Common Reagents and Conditions:

Oxidizing agents: Oxygen, bromine.

Reducing agents: Hydrogen gas.

Acids and bases: Sulfuric acid, acetic acid, sodium hydroxide.

Major Products:

• Nickel(II) oxide (NiO)
• Nickel(II) chloride (NiCl_2)
• Nickel(II) hydroxide (Ni(OH)_2)

Scientific Research Applications

Nickel-58 has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in various chemical reactions, including hydrogenation and oxidation reactions.

Biology: Nickel ions are essential cofactors in several enzymes, such as urease and hydrogenase, which play crucial roles in biological processes.

Medicine: this compound is used in the development of medical imaging techniques and as a component in certain medical devices.

Industry: Employed in the production of stainless steel and other corrosion-resistant alloys, as well as in the manufacturing of rechargeable batteries.

Mechanism of Action

Nickel-58 exerts its effects primarily through its role as a cofactor in various enzymes. For example, in urease, nickel ions facilitate the hydrolysis of urea into ammonia and carbon dioxide. The mechanism involves the coordination of nickel ions with the active site of the enzyme, enabling the catalytic reaction . Nickel also participates in electron transfer processes in enzymes like hydrogenase, contributing to energy production in cells.

Comparison with Similar Compounds

Nickel-58 can be compared with other stable isotopes of nickel, such as:

Nickel-60: Another stable isotope, making up about 26.223% of natural nickel. It has similar chemical properties but differs in neutron count.

Nickel-61: A stable isotope with a lower natural abundance (1.1399%).

Uniqueness of this compound: this compound’s high natural abundance and stability make it particularly valuable for industrial and scientific applications. Its role as a cofactor in essential enzymes and its use in various catalytic processes highlight its importance in both biological and chemical contexts.

Biological Activity

Nickel-58 ($^{58}$Ni) is a stable isotope of nickel, an essential trace element in biological systems. It plays a crucial role in various biochemical processes, particularly as a cofactor in enzymes. This article explores the biological activity of this compound, emphasizing its interactions, mechanisms, and implications in health and disease.

Biological Role of Nickel

Nickel is integral to the function of several metalloenzymes across different organisms. The biological activities of this compound are largely attributed to its ability to form complexes with various ligands, which can influence enzyme activity and metabolic pathways.

Nickel-Dependent Enzymes

Nickel serves as a cofactor in numerous enzymes, including:

• Urease : Catalyzes the hydrolysis of urea into ammonia and carbon dioxide.
• Ni-superoxide dismutase : Involved in the detoxification of superoxide radicals.
• Acireductone dioxygenase : Plays a role in methionine metabolism.

These enzymes are critical for various metabolic processes, including nitrogen metabolism and oxidative stress response .

Nickel's biological activity is primarily mediated through its coordination chemistry. The flexible coordination geometry of nickel allows it to participate in diverse biological functions. Nickel can stabilize various oxidation states, which is vital for redox reactions in biological systems.

Chelation and Ligand Interaction

Nickel forms complexes with ligands containing donor atoms such as nitrogen and sulfur. These complexes exhibit significant biological activity, including:

• Antimicrobial properties : Nickel complexes have shown efficacy against various pathogens, including bacteria and fungi.
• Antioxidant activity : Nickel-containing enzymes help mitigate oxidative stress by neutralizing free radicals .

Case Studies on Biological Activity

Several studies have investigated the biological effects of this compound through various experimental setups:

Study 1: Antimicrobial Activity

A study evaluated the antimicrobial properties of mixed ligand Ni(II) complexes. The results demonstrated that certain nickel complexes exhibited strong antibacterial activity against Staphylococcus aureus and antifungal properties against Candida albicans. The inhibition zones were measured as follows:

Complex	Inhibition Zone (mm)	Microorganism
1	15	Staphylococcus aureus
2	18	Candida albicans
3	12	Escherichia coli
4	10	Pseudomonas aeruginosa

This highlights the potential of nickel complexes as antimicrobial agents .

Study 2: Nickel in Metabolism

Research has shown that nickel is essential for iron absorption in the intestine. In iron-deficient rats, dietary nickel increased iron absorption significantly. This suggests a synergistic relationship between nickel and iron metabolism, emphasizing nickel's role beyond mere enzymatic function .

Toxicological Considerations

While nickel is essential for certain biological functions, excessive exposure can lead to toxicity. Nickel compounds have been associated with various health issues, including respiratory problems and skin allergies. The mechanisms underlying nickel toxicity often involve oxidative stress and disruption of cellular processes.

Toxicity Mechanisms

Nickel-induced toxicity may occur through:

• Oxidative damage : Generation of reactive oxygen species (ROS) leading to cellular damage.
• Disruption of metal homeostasis : Interference with the uptake and utilization of essential metals like zinc and copper .